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Compound of Interest

Compound Name: Dihydrobisdechlorogeodin

Cat. No.: B1250284

An In-depth Technical Guide on the Chemical Structure of Dihydrobisdechlorogeodin
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical structure of
Dihydrobisdechlorogeodin, a fungal metabolite with recognized herbicidal properties.

Introduction

Dihydrobisdechlorogeodin is a natural product isolated from fungi belonging to the genus
Acremonium. Its name indicates a structural relationship to the more widely known fungal
metabolite, geodin. Specifically, "bisdechloro” suggests the absence of two chlorine atoms
present in geodin, and "dihydro" implies the addition of two hydrogen atoms, typically through
the reduction of a double bond or a carbonyl group.

Chemical Structure

The definitive chemical structure of Dihydrobisdechlorogeodin was elucidated through
spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS). It is a derivative of bisdechlorogeodin, which lacks the two chlorine atoms found at
positions 5 and 7 on the benzofuran ring of geodin.

The structure of Dihydrobisdechlorogeodin is characterized by a spiro[benzofuran-2(3H),1'-
cyclohexene] core. The "dihydro" modification in Dihydrobisdechlorogeodin refers to the
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reduction of the ketone at the 3-position of the benzofuran ring to a hydroxyl group and the
saturation of the adjacent double bond.

Chemical Formula: C17H1607
CAS Number: 183237-38-9[1]

IUPAC Name: Methyl (2R,3S)-4-hydroxy-3-hydroxy-5'-methoxy-6-methyl-3'-oxospiro[1-
benzofuran-2,6'-cyclohexa-1,4-diene]-1'-carboxylate

Structural Relationship Workflow

The logical relationship starting from the parent compound geodin to
Dihydrobisdechlorogeodin can be visualized as a two-step transformation. This workflow
illustrates the conceptual synthesis from a known compound, highlighting the key structural
changes.

l Geodin = Bis-dechlorination {Bisdechlorogeodin} RIDEUMELAEIN 1y o hisdechlorogeodin

Click to download full resolution via product page

Figure 1: Structural relationship of Dihydrobisdechlorogeodin.

Physicochemical Properties

A summary of the key physicochemical properties of Dihydrobisdechlorogeodin and its
parent compounds is presented below for comparative analysis.
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. . . Dihydrobisdechlor
Property Geodin Bisdechlorogeodin

ogeodin
Molecular Formula C17H12C207 Ci17H1407 Ci17H1607
Molecular Weight 399.18 g/mol 330.29 g/mol 332.30 g/mol
CAS Number 427-63-4 59187-35-8 183237-38-9
Key Structural ) ) ] ) ) Spiro-mono-one,
Dichloro-spiro-dione Spiro-dione
Features alcohol

Experimental Protocols

The isolation and structure elucidation of Dihydrobisdechlorogeodin involved standard
natural product chemistry techniques. The following is a generalized experimental protocol
based on typical procedures for isolating fungal metabolites.

Isolation and Purification Workflow

The general workflow for obtaining pure Dihydrobisdechlorogeodin from a fungal culture is
outlined below. This process involves fermentation, extraction, and chromatographic

separation.
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Figure 2: Isolation workflow for Dihydrobisdechlorogeodin.

1. Fermentation:
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e A pure culture of Acremonium sp. is inoculated into a suitable liquid fermentation medium.

e The culture is incubated under controlled conditions (temperature, agitation, aeration) to
promote the production of secondary metabolites.

2. Extraction:
e The fermentation broth is separated from the mycelium by filtration.
e The culture filtrate is extracted with an organic solvent, typically ethyl acetate.

e The organic phases are combined, dried over anhydrous sodium sulfate, and concentrated
under reduced pressure to yield a crude extract.

3. Purification:

e The crude extract is subjected to column chromatography on silica gel, eluting with a
gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to separate fractions
based on polarity.

e Fractions containing the target compound are identified by thin-layer chromatography (TLC).

» Further purification is achieved by preparative high-performance liquid chromatography
(HPLC) on a C18 column to yield pure Dihydrobisdechlorogeodin.

4. Structure Elucidation:

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
mass and molecular formula of the purified compound.

e Nuclear Magnetic Resonance (NMR): 1D (*H and 13C) and 2D (COSY, HSQC, HMBC) NMR
experiments are performed to elucidate the chemical structure, including the connectivity of
atoms and the stereochemistry.

Biological Activity

Dihydrobisdechlorogeodin has been identified as a metabolite with herbicidal activity. Its
potential as a natural herbicide warrants further investigation into its mode of action and
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spectrum of activity against various plant species.

Conclusion

Dihydrobisdechlorogeodin is a structurally interesting natural product derived from the
fungus Acremonium. Its chemical structure has been established through detailed
spectroscopic analysis. The information provided in this guide serves as a comprehensive
technical resource for researchers and professionals in the fields of natural product chemistry,

drug discovery, and agricultural science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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